
Application Notes and Protocols for Dyeing
Polyester Fibers with Disperse Red 17

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B15556278 Get Quote

Introduction

Disperse dyes are a class of non-ionic, sparingly water-soluble colorants primarily used for

dyeing hydrophobic synthetic fibers, most notably polyester.[1][2] The dyeing mechanism

involves the transfer of the dye from an aqueous dispersion into the amorphous regions of the

polymer fibers, where they are held by van der Waals forces and hydrophobic interactions.[1]

Due to the compact and crystalline structure of polyester fibers, this process requires high

temperatures, typically between 120°C and 135°C, under pressure to facilitate the swelling of

the fibers and the diffusion of the dye molecules.[1][3][4]

Disperse Red 17 (C.I. 11210) is a single azo disperse dye used for dyeing and printing

polyester, acetate, and other synthetic fibers.[5] The following protocol details the standard

high-temperature exhaust dyeing method, which is a common industrial practice for achieving

deep, uniform, and fast coloration on polyester fibers.[6][7]

Principle of the Method

The exhaust dyeing method involves heating the polyester substrate in a sealed vessel with the

dye dispersion.[6] The process begins with pre-treating the fibers to ensure uniform dye uptake.

The dyebath is prepared with the disperse dye, a dispersing agent to maintain a stable

dispersion, and an acid to control the pH, typically between 4.5 and 5.5.[2] The temperature is

gradually raised to 130°C, held for a specific duration to allow dye penetration and fixation, and

then slowly cooled.[2][7] Following dyeing, a crucial "reduction clearing" step is performed to
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remove any dye particles adhering to the fiber surface, which significantly improves the wash

and rubbing fastness of the final product.[2]

Experimental Protocols
This section outlines the step-by-step procedure for dyeing polyester fibers with Disperse Red
17 using the high-temperature, high-pressure (HT-HP) exhaust method.

1. Materials and Equipment

Substrate: 100% Polyester fabric or yarn

Dye: Disperse Red 17 (C.I. 11210)

Chemicals:

Non-ionic detergent (e.g., Synthrapol)

Soda ash (Sodium Carbonate, Na₂CO₃)

Acetic acid (CH₃COOH)

Dispersing agent

Levelling agent (optional)

Sodium hydrosulfite (Na₂S₂O₄)

Caustic soda (Sodium Hydroxide, NaOH)

Equipment:

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Stirring rods

pH meter or pH indicator strips
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Analytical balance

Drying oven or dryer

2. Pre-treatment (Scouring)

The purpose of scouring is to remove any oils, waxes, and other impurities from the polyester

fibers that could hinder uniform dye absorption.[2][8]

Prepare a scouring bath with a liquor ratio (the ratio of the weight of the liquid to the weight

of the goods) of 10:1 to 20:1.

Add a non-ionic detergent and soda ash to the bath.

Immerse the polyester material in the bath and heat to 60-80°C.

Maintain this temperature for 15-30 minutes with gentle agitation.

Drain the scouring liquor, and rinse the material thoroughly with warm water, followed by a

cold water rinse.

3. Dyebath Preparation

Calculate the required amount of Disperse Red 17, dispersing agent, and acetic acid based

on the weight of the fabric (o.w.f.).

Create a paste with the Disperse Red 17 powder and a small amount of dispersing agent.[6]

[7][9]

Add warm water (40-50°C) to the paste and stir until a fine, stable dispersion is achieved.

Fill the dyeing machine with the required volume of water for the desired liquor ratio (e.g.,

10:1).

Add the remaining auxiliary chemicals (dispersing agent, optional levelling agent) to the

dyebath and stir.

Add the prepared dye dispersion to the dyebath.
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Adjust the pH of the dyebath to the target range using acetic acid.[2][7]

4. Exhaust Dyeing Procedure

Introduce the pre-treated polyester material into the dyebath at approximately 50-60°C.[10]

Seal the dyeing machine and begin circulation. Run for 10-15 minutes at this temperature.[7]

[9]

Raise the temperature of the dyebath to 130°C at a rate of 1-2°C per minute.[10]

Hold the temperature at 130°C for 30-60 minutes. The exact time will depend on the desired

shade depth.[2]

After the holding period, cool the dyebath down to 70-80°C at a rate of 1-2°C per minute.[2]

Drain the dyebath.

Rinse the dyed material with hot water (60-70°C) to remove residual dye liquor.

5. Post-treatment (Reduction Clearing)

This step is critical for removing unfixed dye from the fiber surface to ensure good wash

fastness.[2]

Prepare a new bath at a 10:1 liquor ratio.

Add caustic soda and sodium hydrosulfite to the bath.

Immerse the dyed material and raise the temperature to 70-80°C.[2]

Treat for 15-20 minutes at this temperature.[2][10]

Drain the reduction clearing bath.

6. Final Rinsing and Drying

Rinse the material thoroughly with hot water, followed by a cold water rinse.
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Neutralize the fabric by treating it in a bath containing acetic acid for 10 minutes at room

temperature.[10]

Perform a final cold water rinse.

Dry the dyed polyester material, typically in an oven or dryer at around 100-120°C.[7]

Data Presentation
Table 1: Scouring Recipe

Component Concentration

Non-ionic Detergent 1.0 - 2.0 g/L

Soda Ash (Na₂CO₃) 1.0 - 2.0 g/L

Temperature 60 - 80 °C

Time 15 - 30 min

Liquor Ratio 10:1 - 20:1

Table 2: Dyeing Recipe (High-Temperature Method)

Component Concentration (% o.w.f.)

Disperse Red 17 0.5 - 3.0%

Dispersing Agent 0.5 - 1.0 g/L

Acetic Acid To achieve pH 4.5 - 5.5

Levelling Agent 0.3 - 0.5 g/L (Optional)

Dyeing Temperature 130 °C

Dyeing Time 30 - 60 min

Liquor Ratio 5:1 - 15:1

% o.w.f. = on the weight of fabric
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Table 3: Reduction Clearing Recipe

Component Concentration

Sodium Hydrosulfite (Na₂S₂O₄) 1.0 - 2.0 g/L

Caustic Soda (NaOH) 1.0 - 2.0 g/L

Temperature 70 - 80 °C

Time 15 - 20 min

Liquor Ratio 10:1 - 20:1

Visualization
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Start: Polyester Fiber

1. Scouring
(Detergent, Soda Ash)

60-80°C, 15-30 min

Rinse

2. Exhaust Dyeing
(Disperse Red 17, pH 4.5-5.5)

Raise to 130°C, hold 30-60 min

Cool to 80°C

Hot Rinse

3. Reduction Clearing
(NaOH, Na₂S₂O₄)

70-80°C, 15-20 min

Hot & Cold Rinse

4. Neutralization
(Acetic Acid)

Final Rinse

5. Drying
100-120°C

End: Dyed Polyester Fiber

Click to download full resolution via product page

Caption: Experimental workflow for dyeing polyester with Disperse Red 17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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